Cas no 100513-53-9 (Blasticidin A)

• Product Name: Blasticidin A
• CAS No: 100513-53-9
• MF: C₅₈H₁₀₇NO₂₃
• MW: 1186.46310162544
• CID: 149548
• PubChem ID: 76169554
• Update Time: 2024-11-04

Blasticidin A Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione,1-methyl-3-[(2E,4S,6R,8R,9R,10S,11R,13S,14S,15R,16S,17R,19R,21S,23S,25S,26S,27R,28R,29S)-1,8,9,11,13,15,17,19,21,23,25,26,27,28,29-pentadecahydroxy-2,4,6,10,14,16-hexamethyl-30-[(2R,3S,4S,5S,6S)-tetrahydro-3,4,5,6-tetrahydroxy-6-[(2R)-2-hydroxydodecyl]-2H-pyran-2-yl]-2-triaconten-1-ylidene]-,(3Z)-
• LogP
• BLASTICIDIN A
• 1-Methyl-3-[1,8,9,11,13,15,17,19,21,23,25,26,27,28,29-pentadecahydroxy-2,4,6,10,14,16-hexamethyl-30-[3,4,5,6-tetrahydroxy-6-(2-hydroxydodecyl)oxan-2-yl]triacont-2-enylidene]pyrrolidine-2,4-dione
• 100513-53-9
• 4-hydroxy-1-methyl-3-[(2E)-8,9,11,13,15,17,19,21,23,25,26,27,28,29-tetradecahydroxy-2,4,6,10,14,16-hexamethyl-30-[3,4,5,6-tetrahydroxy-6-(2-hydroxydodecyl)oxan-2-yl]triacont-2-enoyl]-5H-pyrrol-2-one
• DA-51218
• Blasticidin A

• Inchi： 1S/C58H107NO23/c1-9-10-11-12-13-14-15-16-17-35(60)27-58(81)56(79)55(78)53(76)46(82-58)26-44(69)52(75)54(77)51(74)43(68)24-38(63)22-36(61)21-37(62)23-39(64)32(5)49(72)33(6)40(65)25-41(66)34(7)50(73)42(67)20-30(3)18-29(2)19-31(4)48(71)47-45(70)28-59(8)57(47)80/h19,29-30,32-44,46,49-56,60-69,71-79,81H,9-18,20-28H2,1-8H3
• InChI Key： VVBSMETZVCGSHB-UHFFFAOYSA-N
• SMILES： O1C(CC(C(C(C(C(CC(CC(CC(CC(C(C)C(C(C)C(CC(C(C)C(C(CC(C)CC(C=C(C)C(=C2C(N(C)CC2=O)=O)O)C)O)O)O)O)O)O)O)O)O)O)O)O)O)O)C(C(C(C1(CC(CCCCCCCCCC)O)O)O)O)O

Computed Properties

• Exact Mass: 1185.723
• Monoisotopic Mass: 1185.723
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 82
• Rotatable Bond Count: 40
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 25
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 451A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Powder
• Density: 1.316
• Boiling Point: 1313.4°C at 760 mmHg
• Flash Point: 748.1°C
• Refractive Index: 1.583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids